Cas no 1256826-08-0 (1-(3-Chloro-5-methoxypyridin-2-yl)ethanone)

• Product Name: 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone
• CAS No: 1256826-08-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 4828383
• Update Time: 2025-05-20

1-(3-Chloro-5-methoxypyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone

• Inchi： 1S/C8H8ClNO2/c1-5(11)8-7(9)3-6(12-2)4-10-8/h3-4H,1-2H3
• InChI Key： PDKAFVVATPBFNP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone

Professional Introduction to 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone (CAS No. 1256826-08-0)

1-(3-Chloro-5-methoxypyridin-2-yl)ethanone, with the CAS number 1256826-08-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and methoxy substituents on the pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery.

The synthesis of 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, where selective substitution at the 3-position with a chloro group and methoxylation at the 5-position are crucial steps. These modifications enhance the molecule's interaction with biological targets, such as enzymes and receptors, which is essential for its pharmacological activity. Recent advances in synthetic methodologies have improved the efficiency and yield of this synthesis, making it more accessible for large-scale production and further research.

In recent years, 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone has been extensively studied for its potential in various therapeutic areas. One of the most promising applications is in the development of anti-inflammatory agents. The compound has shown significant inhibitory effects on key inflammatory enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Studies have demonstrated that this compound can modulate these pathways, leading to reduced inflammation and associated symptoms. The dual presence of chloro and methoxy groups appears to enhance its binding affinity to these enzymes, thereby improving its efficacy.

The compound's potential in oncology is another area of active research. Preclinical studies have indicated that 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone exhibits antitumor properties by interfering with critical signaling pathways involved in cancer cell proliferation and survival. Specifically, it has been observed to inhibit kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are frequently overexpressed in various cancers. The structural features of this molecule allow it to effectively target these kinases, potentially leading to novel therapeutic strategies for cancer treatment. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The pharmacokinetic profile of 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone is also an important consideration in its development as a drug candidate. Research has shown that this compound exhibits moderate solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary studies indicate a reasonable half-life in vivo, suggesting that it could maintain therapeutic levels for an extended period after administration. These pharmacokinetic properties are favorable for developing a drug that requires less frequent dosing, thereby improving patient compliance.

The safety profile of 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone has been evaluated through comprehensive toxicological studies. These studies have revealed that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any potential drug candidate, further research is needed to fully understand its long-term safety implications. Chronic toxicity studies are ongoing to assess any potential cumulative effects or delayed adverse reactions. These studies are crucial for ensuring that the compound is safe for human use before it can be approved for clinical use.

The future direction of research on 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone is promising and multifaceted. One area of focus is optimizing its chemical structure to enhance its pharmacological properties while minimizing potential side effects. This involves modifying substituents on the pyridine ring or exploring new synthetic routes that yield analogs with improved efficacy and selectivity. Additionally, computational modeling techniques are being employed to predict how different structural modifications will affect the compound's biological activity. These approaches can accelerate the drug discovery process by identifying promising candidates more quickly.

In conclusion, 1-(3-Chloro-5-methoxypyridin-2-yl)ethanone (CAS No. 1256826-08-0) is a versatile and potent compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases, including inflammation and cancer. Ongoing research continues to uncover new therapeutic possibilities for this compound, driven by advancements in synthetic chemistry, pharmacology, and computational biology. As our understanding of its mechanisms of action grows, so too does its promise as a future therapeutic agent.